Cas no 1614-20-6 (6-(2-(5-Nitrofuran-2-yl)vinyl)pyridazin-3-amine)

• Product Name: 6-(2-(5-Nitrofuran-2-yl)vinyl)pyridazin-3-amine
• CAS No: 1614-20-6
• MF: C₁₀H₈N₄O₃
• MW: 232.195521354675
• CID: 144526
• PubChem ID: 6436113
• Update Time: 2025-04-19

6-(2-(5-Nitrofuran-2-yl)vinyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-(5-Nitrofuran-2-yl)vinyl)pyridazin-3-amine
• 3-Pyridazinamine,6-[2-(5-nitro-2-furanyl)ethenyl]-
• 6-[(E)-2-(5-nitrofuran-2-yl)ethenyl]pyridazin-3-amine
• Nifurprazine
• 3-Amino-6-(2-(5-nitro-2-furyl)vinyl)pyradizine
• 3-Amino-6-(2-(5-nitro-2-furyl)vinyl)pyridazine
• HB 115
• Nifurprazin
• Nifurprazina [INN-Spanish]
• Nifurprazine [INN]
• Nifurprazinum [INN-Latin]
• Q27266106
• Nifurprazina
• NIFURPRAZINE [MI]
• 1614-20-6
• HB-115
• 6-[(1E)-2-(5-nitrofuran-2-yl)ethenyl]pyridazin-3-amine
• 1-(5-nitro-2-furyl)-2-(6-amino-3-pyridazinyl)ethylene
• CHEBI:134945
• NS00009233
• SCHEMBL152759
• CHEMBL2105219
• Nifurprazinum
• Pyridazine, 3-amino-6-(2-(5-nitro-2-furyl)vinyl)-
• HB115
• 72ZUT1JIEB
• 3-Amino-6-((5-nitro-2-furil)-vinil)-1,2-diazina [Italian]
• BRN 0918518
• GTPL10837
• DTXSID40167141
• 3-Amino-6-((5-nitro-2-furil)-vinil)-1,2-diazina
• UNII-72ZUT1JIEB
• (E)-6-(3-(5-Nitro-2-furyl)vinyl)-3-pyridazinylamin
• EINECS 216-563-2
• Nifurprazinum (INN-Latin)
• XDWLRMBWIWKFNC-HNQUOIGGSA-N
• 6-((E)-2-(5-nitrofuran-2-yl)ethenyl)pyridazin-3-amine
• DTXCID6089632
• Nifurprazina (INN-Spanish)
• Carofur

• Inchi： 1S/C10H8N4O3/c11-9-5-2-7(12-13-9)1-3-8-4-6-10(17-8)14(15)16/h1-6H,(H2,11,13)/b3-1+
• InChI Key： XDWLRMBWIWKFNC-HNQUOIGGSA-N
• SMILES： O1C(=CC=C1/C=C/C1=CC=C(N)N=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.06000
• Monoisotopic Mass: 232.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 110.76000
• LogP: 2.83480